molecular formula C15H14O B8726416 4-Allyloxybiphenyl CAS No. 20281-44-1

4-Allyloxybiphenyl

Cat. No.: B8726416
CAS No.: 20281-44-1
M. Wt: 210.27 g/mol
InChI Key: FSLXCIJOWQAYPN-UHFFFAOYSA-N
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Description

4-Allyloxybiphenyl is a useful research compound. Its molecular formula is C15H14O and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

20281-44-1

Molecular Formula

C15H14O

Molecular Weight

210.27 g/mol

IUPAC Name

1-phenyl-4-prop-2-enoxybenzene

InChI

InChI=1S/C15H14O/c1-2-12-16-15-10-8-14(9-11-15)13-6-4-3-5-7-13/h2-11H,1,12H2

InChI Key

FSLXCIJOWQAYPN-UHFFFAOYSA-N

Canonical SMILES

C=CCOC1=CC=C(C=C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 4-phenylphenol (1 eq) in acetone, K2CO3 (2 eq) and alkyl bromide (1.2 eq) were added and the mixture reaction was stirred at 55° C. overnight. Quenched with water and extracted with ethyl acetate. The organic layer was dried (MgSO4) and concentrated to give 4-allyloxybiphenyl. This crude product was dissolved in Me2NPh and heated to reflux for 6 hours and then stirred at room temperature over 3 days. Refluxed again for 8 hours and then poured into and ice-cold HCl 1M solution, extracted with ethyl acetate and washed with water. Dried and concentrated to give a crude product which was purified by chromatography to give the title product.
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Synthesis routes and methods II

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4-Phenylphenol 64 (25.5 g, 0.15 mol), allyl bromide (20.0 g, 0.165 mol) and K2CO3 (41.5 g, 0.15 mol) in 75 ml of dry DMF were stirred at room temperature overnight. The reaction mixture was diluted with 500 ml of diethyl ether and washed with water. The ether layer was washed with brine, dried and concentrated to give a lightly brown solid that was recrystallized from hexane to give 24.9 g of 4-allyloxy-biphenyl 65. Step 2: 3-Allyl-biphenyl-4-ol 66.
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